![molecular formula C23H23N3O2S B304381 2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile](/img/structure/B304381.png)
2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile, also known as Compound X, is a novel chemical compound that has shown promising results in scientific research applications. Its unique chemical structure and mechanism of action make it a potential candidate for the development of new drugs and therapies.
Mechanism of Action
2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile X exerts its biological effects by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound X has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. By inhibiting these enzymes, this compound X can modulate the expression of genes involved in inflammation and tumor growth.
Biochemical and Physiological Effects
This compound X has been shown to have potent anti-inflammatory and anti-tumor activities in preclinical studies. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. This compound X has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound X has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile X is its potent biological activity. It has been shown to have anti-inflammatory and anti-tumor activities at low concentrations. Another advantage is its unique chemical structure, which makes it a potential candidate for the development of new drugs and therapies. However, one limitation of this compound X is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile X. One direction is the development of new drugs and therapies based on the chemical structure and mechanism of action of this compound X. Another direction is the study of the pharmacokinetics and pharmacodynamics of this compound X in vivo. This will help to determine the optimal dosing regimen and route of administration for clinical use. Finally, the study of the potential side effects and toxicity of this compound X will be important for its safe use in humans.
Conclusion
This compound X is a novel chemical compound that has shown promising results in scientific research applications. Its unique chemical structure and mechanism of action make it a potential candidate for the development of new drugs and therapies. Further studies are needed to fully understand the pharmacokinetics, pharmacodynamics, and potential side effects of this compound X. However, the potential benefits of this compound make it an exciting area of research for the future.
Synthesis Methods
The synthesis of 2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile X involves a multi-step process that includes the reaction of 4-methylphenylhydrazine with a ketone, followed by the reaction of the resulting hydrazone with cyclooctanone. The final step involves the reaction of the resulting product with thiourea and potassium cyanide to yield this compound X. The synthesis method has been optimized to yield high purity and high yield of this compound X.
Scientific Research Applications
2-{[1-(4-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile X has been extensively studied for its potential use in drug development. It has been shown to have potent anti-inflammatory and anti-tumor activities in preclinical studies. This compound X has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective effects in animal models of these diseases.
properties
Molecular Formula |
C23H23N3O2S |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
2-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
InChI |
InChI=1S/C23H23N3O2S/c1-15-8-10-18(11-9-15)26-21(27)13-20(23(26)28)29-22-17(14-24)12-16-6-4-2-3-5-7-19(16)25-22/h8-12,20H,2-7,13H2,1H3 |
InChI Key |
BPYADTFERZJERM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=NC4=C(CCCCCC4)C=C3C#N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=C(C=C4CCCCCCC4=N3)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.